N1-benzyl-N2-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-benzyl-N'-[2-(3-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C21H20N4O4S/c1-14-6-5-9-16(10-14)25-19(17-12-30(28,29)13-18(17)24-25)23-21(27)20(26)22-11-15-7-3-2-4-8-15/h2-10H,11-13H2,1H3,(H,22,26)(H,23,27)
• InChI Key: ZNSYFLXMMVHWKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C21H20N4O4S
• Molecular Weight: 424.5 g/mol

Description

N1-benzyl-N2-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C21H20N4O4S and its molecular weight is 424.48. The purity is usually 95%.
BenchChem offers high-quality N1-benzyl-N2-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-benzyl-N2-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Research into similar compounds involves the synthesis and characterization of bis-pyrazolyl-thiazoles and derivatives incorporating thiophene moieties. These compounds show promising anti-tumor activities against various cancer cell lines, indicating their potential in cancer research. For example, certain synthesized compounds demonstrated significant anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines, highlighting the importance of structural variation and synthesis techniques in discovering effective anti-tumor agents (Gomha, Edrees, & Altalbawy, 2016).

Biological Activity

• The biological activity of compounds bearing a structural resemblance to N1-benzyl-N2-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide has been extensively studied. These studies include evaluations of antimicrobial, antifungal, and anticancer activities. For instance, novel analogs of pyrazole derivatives were synthesized and showed promising antibacterial activity against specific strains such as Staphylococcus aureus and Bacillus subtilis, indicating the potential of these compounds in addressing bacterial infections (Palkar et al., 2017).

Photonic Applications

• Beyond their biological activities, derivatives of thieno[3,4-c]pyrazol compounds have also found applications in photonic devices. A study explored the self-assembly of photonic microspheres from a blend containing a similar compound, demonstrating whispering-gallery-mode (WGM) resonance modes covering visible and near-infrared regions. This application suggests the versatility of these compounds beyond pharmaceuticals, extending into materials science and engineering (Narayana et al., 2016).